Cas no 1422284-64-7 (METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE)

• Product Name: METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE
• CAS No: 1422284-64-7
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 4597924
• Update Time: 2025-10-28

METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE

• Inchi： 1S/C12H8F3NO3/c1-19-11(18)9-5-10(17)7-4-6(12(13,14)15)2-3-8(7)16-9/h2-5H,1H3,(H,16,17)
• InChI Key： MXGPEAHFOPWZAV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(F)(F)F)=CC=2)C(O)=CC=1C(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE

METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE: A Comprehensive Overview

The compound METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE (CAS No. 1422284-64-7) is a highly specialized organic compound belonging to the class of quinoline derivatives. Quinoline derivatives have long been of interest in the fields of pharmaceuticals, agrochemicals, and materials science due to their unique structural features and versatile chemical properties. This particular compound, with its trifluoromethyl and hydroxy substituents, exhibits a combination of electronic and steric effects that make it a valuable molecule for both academic research and industrial applications.

METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE is characterized by its quinoline ring system, which consists of a benzene ring fused with a pyridine ring. The presence of the trifluoromethyl group at the 6-position introduces significant electron-withdrawing effects, while the hydroxy group at the 4-position adds hydrophilic properties to the molecule. The methyl ester group at the 2-position further enhances the molecule's solubility and stability under various conditions. These structural features collectively contribute to the compound's unique reactivity and functionality.

Recent studies have highlighted the potential of METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE in drug discovery efforts, particularly in the development of anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for targeted therapies. Additionally, its ability to modulate key cellular pathways involved in tumor progression has been extensively investigated, further underscoring its therapeutic potential.

In the realm of materials science, METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to coordinate with metal ions has led to the synthesis of novel materials with applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have leveraged the compound's structural flexibility to design MOFs with enhanced porosity and selectivity.

The synthesis of METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE typically involves multi-step organic synthesis strategies. Key steps include Friedel-Crafts alkylation or acylation reactions to introduce substituents onto the quinoline ring, followed by functionalization steps such as esterification or oxidation to achieve the desired substituents. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis or continuous-flow reactors to improve reaction efficiency and scalability.

From an analytical standpoint, METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These studies have provided insights into the molecule's electronic structure, conformational flexibility, and reactivity under different conditions. Computational chemistry methods, including density functional theory (DFT), have also been employed to predict the molecule's electronic properties and reactivity patterns.

In terms of environmental impact, METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through enzymatic cleavage of specific bonds. However, further research is needed to fully understand its long-term environmental fate and potential risks associated with its use in industrial applications.

Looking ahead, METHYL 4-HYDROXY-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLATE holds promise for future innovations across multiple disciplines. Its role as a building block for complex molecules in drug discovery and materials science positions it as a key compound for advancing cutting-edge technologies. As research continues to uncover new applications and optimize synthetic methodologies, this compound is likely to play an increasingly important role in both academic and industrial settings.